Cas no 1402586-10-0 (2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione)
1402586-10-0 structure
Product Name:2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione
CAS No:1402586-10-0
MF:C15H9FN2O4
MW:300.241367101669
CID:2911225
Update Time:2023-08-10
2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione
- 2-[(2-fluoro-4-nitrophenyl)methyl]isoindole-1,3-dione
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- Inchi: 1S/C15H9FN2O4/c16-13-7-10(18(21)22)6-5-9(13)8-17-14(19)11-3-1-2-4-12(11)15(17)20/h1-7H,8H2
- InChI Key: JIPIPCBUSCYQMB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CN1C(C2C=CC=CC=2C1=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 300.05463493 g/mol
- Monoisotopic Mass: 300.05463493 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 300.24
- XLogP3: 2.3
- Topological Polar Surface Area: 83.2
2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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